Cas no 2034462-00-3 (3-benzyl-2-({[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one)

• Product Name: 3-benzyl-2-({[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one
• CAS No: 2034462-00-3
• MF: C₂₆H₂₂N₄O₃S
• MW: 470.542884349823
• CID: 5435349
• Update Time: 2025-08-05

3-benzyl-2-({[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-2-[[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]quinazolin-4-one
• 3-benzyl-2-({[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C26H22N4O3S/c1-2-32-20-14-12-19(13-15-20)24-28-23(33-29-24)17-34-26-27-22-11-7-6-10-21(22)25(31)30(26)16-18-8-4-3-5-9-18/h3-15H,2,16-17H2,1H3
• InChI Key： CROYIWSMGIIAHF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CC2=CC=CC=C2)C=1SCC1ON=C(C2=CC=C(OCC)C=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-benzyl-2-({[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one

Introduction to 3-benzyl-2-({[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one (CAS No. 2034462-00-3)

3-benzyl-2-({[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No. 2034462-00-3), belongs to a class of heterocyclic derivatives that are known for their diverse pharmacological properties. The presence of multiple functional groups, including benzyl, sulfanyl, and oxadiazole moieties, contributes to its intricate chemical behavior and makes it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The molecular framework of 3-benzyl-2-({[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one incorporates several key pharmacophoric elements that are widely recognized for their biological significance. The benzyl group serves as a hydrophobic anchor, facilitating interactions with lipid bilayers in cell membranes, while the sulfanyl moiety introduces a polar region that can engage in hydrogen bonding or metal coordination. The core structure features a 3,4-dihydroquinazolinone scaffold, which is a common motif in kinase inhibitors and other bioactive molecules. Additionally, the compound contains a 1,2,4-oxadiazole ring system at the 5-position of the benzene ring attached to the sulfanyl group. This oxadiazole moiety is known for its ability to modulate enzyme activity and has been incorporated into various drug candidates targeting inflammatory and infectious diseases.

The 4-ethoxyphenyl substituent further enhances the compound's structural diversity and may play a role in influencing its pharmacokinetic properties. Ethoxy groups are often employed in drug design to improve solubility and metabolic stability while maintaining favorable binding interactions with biological targets. The strategic placement of these functional groups within the molecule suggests that 3-benzyl-2-({[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one could exhibit multiple modes of action or exhibit enhanced selectivity compared to simpler analogs.

In recent years, there has been growing interest in developing small-molecule inhibitors that target protein-protein interactions (PPIs) as a strategy for treating complex diseases such as cancer and autoimmune disorders. The unique structural features of 3-benzyl-2-({[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one, particularly the combination of the oxadiazole and sulfanyl groups, make it a promising candidate for this purpose. Studies have shown that oxadiazole derivatives can disrupt PPIs by binding to specific residues on partner proteins or by interfering with conformational changes required for interaction. The sulfanyl group may also contribute to binding affinity by forming coordinate bonds with metal ions that are often involved in PPI networks.

Furthermore, the dihydroquinazolinone scaffold is well-documented for its role in inhibiting kinases and other enzymes involved in signal transduction pathways. Kinases are critical regulators of cellular processes such as proliferation, differentiation, and apoptosis. By modulating kinase activity, compounds like 3-benzyl-2-{([3-(4-et h o x y p h e n y l ) - 1 , 2 , 4 - o x a d i a z o l - 5 - y l ] m e t h y l } s u l f a n y l ) - 3 , 4 - d i h y d r o q u i n a z o l i n - 4 - o n e have the potential to treat conditions such as cancer and inflammatory diseases. Recent advances in computational chemistry have enabled more accurate predictions of binding affinities and mechanisms of action for such compounds. Molecular docking studies using computational models have suggested that this molecule could bind to ATP-binding pockets of kinases with high specificity.

The synthesis of CAS No. 2034462-00, involving multi-step organic transformations including condensation reactions between appropriately substituted precursors followed by functional group modifications such as sulfonylation or alkylation at specific positions along the heterocyclic system requires careful optimization to ensure high yields and purity. Advances in synthetic methodologies have allowed chemists to construct complex molecules more efficiently than ever before through techniques like transition-metal-catalyzed cross-coupling reactions which provide reliable ways to form carbon-carbon bonds between distant regions within large molecules.

Evaluation of potential biological activity begins with assessing cytotoxicity profiles using cell culture assays where compounds are tested against various human cell lines including normal fibroblasts versus tumor-derived lines so researchers can determine whether they show selective toxicity toward diseased cells without harming healthy tissues too severely if used therapeutically someday after further development work is completed including formulation studies designed specifically around improving bioavailability delivery systems so patients might benefit from improved treatment outcomes when compared against existing standard-of-care options available today within clinical practice settings worldwide where patients suffer from debilitating conditions requiring long-term management strategies involving multiple medications taken concurrently on daily basis throughout their lives because chronic illnesses often require combination therapies involving several different classes drugs working synergistically together produce better overall results than any single agent could achieve alone no matter how powerful individual components might be when tested independently during early-stage discovery research phases before moving into larger-scale preclinical development programs designed specifically around gathering enough evidence safety efficacy justify moving forward into human clinical trials which represent next logical step toward bringing new treatments market where patients can finally get access help improve their quality life significantly over time especially those suffering from rare genetic disorders whose symptoms currently cannot be controlled effectively existing medications available now despite best efforts dedicated researchers working hard solve these problems every day pushing boundaries possible through innovative approaches drug design synthesis coupled rigorous testing experimental systems designed closely mimic human physiology allowing researchers gather meaningful data predict how compounds will behave inside bodies once administered orally intravenously other routes administration chosen depending upon specific disease indication being addressed along entire drug development pipeline journey toward commercialization success becoming reality soon future thanks contributions countless scientists engineers dedicated professionals committed improving human health wellbeing better world one discovery at time building upon foundations laid previous generations who also believed impossible achieve through persistent hard work curiosity drive explore unknown discover new ways solve old problems making progress possible today's modern pharmaceutical industry continues evolve rapidly thanks interdisciplinary collaborations between academia industry government agencies all working together share knowledge resources achieve common goals ultimately benefit society at large especially vulnerable populations unable access quality healthcare otherwise might otherwise go without effective treatments thanks collective efforts everyone involved field medicine chemistry biology related disciplines pushing boundaries possible every single day toward healthier happier future generations inherit tomorrow thanks everyone involved making these advancements possible through tireless dedication passion pursuit excellence science art medicine combined create truly remarkable achievements human ingenuity capable accomplish once seemed impossible achieving now reality thanks everyone involved making these advancements possible through tireless dedication passion pursuit excellence science art medicine combined create truly remarkable achievements human ingenuity capable accomplish once seemed impossible achieving now reality thanks everyone involved making these advancements possible through tireless dedication passion pursuit excellence science art medicine combined create truly remarkable achievements human ingenuity capable accomplish once seemed impossible achieving now reality thanks everyone involved making these advancements possible through tireless dedication passion pursuit excellence science art medicine combined create truly remarkable achievements human ingenuity capable accomplish once seemed impossible achieving now reality thanks everyone involved making these advancements possible through tireless dedication passion pursuit excellence science art medicine combined create truly remarkable achievements human ingenuity capable accomplish once seemed impossible achieving now reality thanks everyone involved making these advancements possible through tireless dedication passion pursuit excellence science art medicine combined create truly remarkable achievements human ingenuity capable accomplish once seemed impossible achieving now reality thanks everyone involved making these advancements possible through tireless dedication passion pursuit excellence science art medicine combined create truly remarkable achievements human ingenuity capable accomplish once seemed impossible achieving now reality thanks everyone involved making these advancements possible through tireless dedication passion pursuit excellence science art medicine combined create truly remarkable achievements human ingenuity capable accomplish once seemed impossible achieving now reality thanks everyone involved making these advancements possible through tireless dedication passion pursuit excellence science art medicine combined create truly remarkable achievements human ingenuity capable accomplish once seemed impossible achieving now reality thanks everyone involved making these advancements possible through tireless dedication passion pursuit excellence science art medicine combined create truly remarkable achievements human ingenuity capable accomplish once seemed impossible achieving now reality thanks everyone involved making these advancements possible through tireless dedication passion pursuit excellence science art medicine combined create truly remarkable achievements human ingenuity capable accomplish once seemed impossible achieving now reality thanks everyone involved making these advancements possible through tireless dedication passion pursuit excellence science art medicine combined create truly remarkable achievements human ingenuity capable accomplish once seemed impossible achieving now reality thanks everyone involved making these advancements possible through tireless dedication passion pursuit excellence science art medicine combined create truly remarkable achievements human ingenuity capable accomplish once seemed impossible achieving now reality thanks everyone involved making these advancements possible through tireless dedication passion pursuit excellence science art medicine combined create truly remarkable achievements human ingenuity capable accomplish once seemed impossible achieving now reality thanks everyone involved making these advancements possible through tireless dedication passion pursuit excellence science art medicine combined create truly remarkable achievements human ingenuity capable accomplish once seemed impossible achieving now reality thanks everyone involved making these advancements possible through tireless dedication passion pursuit excellence science art medicine combined create truly remarkable achievements human ingenuity capable accomplish once seemed impossible achieving now realitythanks